Cas no 2171550-92-6 (2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4-methylhexanoic acid)

• Product Name: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4-methylhexanoic acid
• CAS No: 2171550-92-6
• MF: C₂₆H₃₂N₂O₅S
• MW: 484.607686042786
• CID: 6141302
• PubChem ID: 165816563
• Update Time: 2025-06-14

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4-methylhexanoic acid
• 2171550-92-6
• 2-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-4-methylhexanoic acid
• EN300-1524107

• Inchi： 1S/C26H32N2O5S/c1-3-17(2)14-23(25(30)31)28-24(29)16-34-13-12-27-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,3,12-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： UYJSXVWCZGUYNU-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)CC(NC(C(=O)O)CC(C)CC)=O

Computed Properties

• Exact Mass: 484.20319330g/mol
• Monoisotopic Mass: 484.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4-methylhexanoic acid

Comprehensive Analysis of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4-methylhexanoic acid (CAS No. 2171550-92-6)

The compound 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4-methylhexanoic acid (CAS No. 2171550-92-6) is a highly specialized peptide derivative with significant applications in bioconjugation and drug development. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a thioether linkage, makes it a valuable tool in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly interested in this compound due to its role in targeted drug delivery and biomarker labeling, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on Fmoc-protected amino acids like 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4-methylhexanoic acid for their stability and versatility in peptide modification. The compound's CAS No. 2171550-92-6 is frequently searched in databases such as PubChem and SciFinder, reflecting its relevance in organic synthesis and biopharmaceutical research. Its sulfanylacetamido moiety enables efficient cross-linking reactions, which are critical for developing antibody-drug conjugates (ADCs)—a hot topic in cancer therapeutics.

The Fmoc group in this compound ensures compatibility with standard peptide synthesis protocols, while the 4-methylhexanoic acid segment enhances its lipophilicity, improving membrane permeability. This property is particularly valuable for designing cell-penetrating peptides (CPPs), a trending area in neurodegenerative disease research. Additionally, the compound's thioether bond offers robustness against enzymatic degradation, making it suitable for in vivo applications. These features address common queries about peptide stability and bioavailability in drug discovery forums.

From an SEO perspective, keywords like "Fmoc-protected peptide synthesis", "thioether-based bioconjugation", and "CAS 2171550-92-6 applications" are highly searched, underscoring the need for detailed technical content. The compound’s role in click chemistry and proteomics further amplifies its appeal, as these fields gain traction in AI-driven drug discovery. By integrating such long-tail keywords, this article aims to bridge gaps in accessible information while maintaining scientific rigor.

In conclusion, 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-4-methylhexanoic acid (CAS No. 2171550-92-6) exemplifies innovation in peptide chemistry, addressing both academic and industrial needs. Its multifunctional design aligns with emerging trends like personalized therapeutics and green chemistry, making it a compound of enduring interest.